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Characterizing Different Solid Forms

Different solid forms (polymorphs) of a drug can significantly impact its stability and solubility. The table

below summarizes several reported crystal forms of lenvatinib mesylate. Please note that the comparative

stability data between these forms is not fully detailed in the available search results.

Crystal Form
Key XRPD Peaks
(2θ ±0.2°)

Reported Characteristics

Form X [1] 22.84°, 20.16°,

9.46°

Reported to have good solubility and stability.

Form 1 [2] 7.4°, 14.8°, 24.8° Reported solubility is superior to some known forms; simple and

low-cost preparation process.

Form M [3] Information not

specified in detail.

Reported to have higher solubility in several biological media

compared to Form C.

Form A, B, C,
F, I [1] [2]

Information not

specified in detail.

Forms A and C are more stable than Forms B and I; Form F is a

hydrate with lower thermodynamic stability; Form I is an acetate
solvate.

Experimental Protocol: Forced Degradation Studies
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Forced degradation studies are critical for understanding the stability of a drug substance and developing

stable formulations. The following protocol, adapted from a published study, provides a methodology for

assessing the stability of lenvatinib mesylate [4].

Objective

To subject lenvatinib mesylate to various stress conditions (hydrolysis, oxidation, thermal, and photolytic)

to identify and characterize its major degradation products.

Materials and Equipment

API: Lenvatinib mesylate.
Reagents: Hydrochloric acid (HCl), sodium hydroxide (NaOH), hydrogen peroxide (H₂O₂), high-purity

solvents (e.g., methanol, acetonitrile).
Equipment: Thermostatic controlled water baths, photostability chamber, oven, UPLC system

coupled with a Quadrupole Time-of-Flight Mass Spectrometer (UPLC-QTof-MS).

Stress Conditions and Procedure

The study indicates that lenvatinib mesylate is most susceptible to hydrolytic degradation [4]. A general

procedure is outlined below:

Sample Preparation: Prepare a stock solution of lenvatinib mesylate in a suitable solvent like

methanol.
Stress Application:

Acidic Hydrolysis: Mix the drug solution with 1M HCl and maintain at 60°C for 3 hours [4].
Alkaline Hydrolysis: Mix the drug solution with 0.1M NaOH and maintain at 60°C for 1 hour
[4].
Oxidative Degradation: Mix the drug solution with 3% (v/v) H₂O₂ and keep at room
temperature for 24 hours [4].
Thermal Degradation: Expose the solid drug to 105°C for 48 hours.

Photolytic Degradation: Expose the solid drug to UV and visible light as per ICH Q1B
guidelines.

Termination and Analysis: After the stress period, neutralize the hydrolytic and oxidative samples
immediately. Dilute all samples appropriately and analyze using the UPLC-QTof-MS method.
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Analysis and Characterization

Chromatography: Use a UPLC method with a C18 column and a mobile phase of acetonitrile and an
ammonium acetate/formic acid buffer in a gradient elution mode [4].

Mass Spectrometry: Characterize the degradation products using LC-QTof-MS. Use the data on
accurate mass and elemental composition, along with MS/MS experiments, to deduce the structures

of the degradation products. The cited study identified nine major degradation products under
these conditions [4].

The workflow for this forced degradation study is as follows:
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Start Forced Degradation Study

Prepare Lenvatinib Mesylate
Stock Solution

Apply Stress Conditions

Acidic Hydrolysis
1M HCl, 60°C, 3h

Alkaline Hydrolysis
0.1M NaOH, 60°C, 1h

Oxidative Degradation
3% H₂O₂, RT, 24h

Thermal Degradation
105°C, 48h

Photolytic Degradation
ICH Q1B

Terminate Reaction
(Neutralize/Dilute)

UPLC-QTof-MS Analysis

Characterize Degradation Products
(Accurate Mass, MS/MS)

Generate Stability Report
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Analytical Technique Pathways
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When characterizing solid forms and their stability, a combination of analytical techniques is essential. The

following diagram outlines the primary tools and their roles in the workflow.

Lenvatinib Mesylate
Solid Form

Physicochemical Characterization
Stress Testing

(Forced Degradation)

X-Ray Powder Diffraction (XRPD)
Primary tool for crystal form identification

Differential Scanning Calorimetry (DSC)
Measures thermal events (melting point)

Thermogravimetric Analysis (TGA)
Measures weight loss (solvents, decomposition)

HPLC/UPLC
Monitors chemical purity and potency

Mass Spectrometry (MS)
Identifies degradation products

Click to download full resolution via product page

Potential FAQs for a Technical Support Center

Based on the general context, here are some hypothetical FAQs that could address user issues.

Q: Which crystal form of lenvatinib mesylate has the best solubility for formulation?

A: Patent literature suggests that newer forms like Form X [1] and Form 1 [2] are reported to
have improved solubility compared to earlier known forms. Form M is also reported to have

high solubility in biological media [3]. The optimal form for a specific formulation should be
determined through comprehensive pre-formulation studies.

Q: What is the most sensitive analytical method for monitoring lenvatinib mesylate stability?

A: UPLC coupled with a high-resolution mass spectrometer (UPLC-QTof-MS) is a highly
effective technique. It not only separates the drug from its degradation products but also

provides accurate mass data for the structural characterization of unknown impurities, which is
crucial for stability studies [4].

Q: Under which stress condition is lenvatinib mesylate most unstable?

A: The drug is most labile under hydrolytic stress conditions (both acidic and alkaline)
compared to dry heat and photolytic conditions [4]. This highlights the need for careful control of
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moisture during manufacturing and storage.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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